![molecular formula C7H16Br2N2 B2443214 (1R,4R)-2-Ethyl-2,5-diazabicyclo[2.2.1]heptane 2HBr CAS No. 1788036-26-9](/img/structure/B2443214.png)
(1R,4R)-2-Ethyl-2,5-diazabicyclo[2.2.1]heptane 2HBr
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular formula of “(1R,4R)-2-Ethyl-2,5-diazabicyclo[2.2.1]heptane 2HBr” is C7H16Br2N2 . Its molecular weight is 288.027.Chemical Reactions Analysis
“(1R,4R)-2-Ethyl-2,5-diazabicyclo[2.2.1]heptane 2HBr” is used as a building block in the synthesis of various organic compounds.Scientific Research Applications
Aromatization Catalysts
Research on the aromatization of heptanes and cycloheptane over platinum-alumina catalysts highlights the utility of bicyclic compounds in studying reaction mechanisms and catalytic processes. The study by Pines and Nogueira (1981) on the conversion of cycloheptane to aromatic compounds provides a foundational understanding of how such structures react under specific conditions, potentially guiding the application of "(1R,4R)-2-Ethyl-2,5-diazabicyclo[2.2.1]heptane 2HBr" in catalysis or as a reactant in synthetic chemistry (Pines & Nogueira, 1981).
Organic Optoelectronic Materials
The exploration of diazafluorene-cored heterocyclic aromatic hydrocarbons, as discussed by Wang et al. (2021), shows the interest in bicyclic nitrogen-containing compounds for the development of materials with optoelectronic applications. This suggests potential avenues for investigating "(1R,4R)-2-Ethyl-2,5-diazabicyclo[2.2.1]heptane 2HBr" in the field of organic electronics, particularly in the synthesis of semiconducting or photonic materials (Wang et al., 2021).
Drug Research and Synthetic Pathways
Studies on norcantharidin analogues and norbornane compounds highlight the role of bicyclic and related structures in pharmaceutical research. Deng and Tang (2011) discuss norcantharidin analogues, emphasizing structural modifications for enhanced anticancer activities, which could inspire research into therapeutic applications or drug synthesis using "(1R,4R)-2-Ethyl-2,5-diazabicyclo[2.2.1]heptane 2HBr" (Deng & Tang, 2011). Additionally, the review by Buchbauer and Pauzenberger (1991) on norbornane compounds for drug research underscores the importance of such structures in understanding drug action mechanisms, suggesting a potential area of exploration for the subject compound (Buchbauer & Pauzenberger, 1991).
Safety and Hazards
properties
IUPAC Name |
(1R,4R)-2-ethyl-2,5-diazabicyclo[2.2.1]heptane;dihydrobromide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2.2BrH/c1-2-9-5-6-3-7(9)4-8-6;;/h6-8H,2-5H2,1H3;2*1H/t6-,7-;;/m1../s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCJIQGKHRWTERD-GPJOBVNKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CC2CC1CN2.Br.Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN1C[C@H]2C[C@@H]1CN2.Br.Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16Br2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.02 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1R,4R)-2-Ethyl-2,5-diazabicyclo[2.2.1]heptane dihydrobromide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.